7-Iodoisoquinolin-3-amine

• IUPAC Name: 7-iodoisoquinolin-3-amine
• InChI: InChI=1S/C9H7IN2/c10-8-2-1-6-4-9(11)12-5-7(6)3-8/h1-5H,(H2,11,12)
• InChI Key: RICTXXNLHDYLKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=CN=C(C=C21)N)I
• Molecular Formula: C9H7IN2
• Molecular Weight: 270.07 g/mol

Description

7-Iodoisoquinolin-3-amine is a halogenated isoquinoline derivative characterized by an iodine atom at the 7-position and an amine group at the 3-position of the isoquinoline scaffold. This compound serves as a critical intermediate in organic synthesis, particularly in the preparation of bioactive alkaloids and pharmacophores. Its structural features, including the electron-withdrawing iodine substituent and nucleophilic amine group, make it a versatile building block for cross-coupling reactions and further functionalization .

Synthesis: A representative synthesis route involves treating 4-fluoro-7-iodoisoquinoline (207) with HCl in ethanol, yielding 4-fluoro-7-iodoisoquinolin-3-amine (210) in 98% yield as a yellow oil . Alternatively, iodine monochloride (ICl) in dichloromethane can iodinate intermediates like 5-fluoro-N,N-bis(4-methoxybenzyl)-7-(trimethylsilyl)isoquinolin-3-amine (208), followed by deprotection to generate 4-chloro-5-fluoro-7-iodoisoquinolin-3-amine (213) with 65% yield .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Iodoisoquinolin-3-amine can be achieved through various methods. One common approach involves the iodination of isoquinolin-3-amine. This can be done using iodine and a suitable oxidizing agent under controlled conditions to introduce the iodine atom at the desired position.

Another method involves the Buchwald-Hartwig coupling reaction, where isoquinolin-3-amine is reacted with an aryl halide in the presence of a palladium catalyst and a base. This method is particularly useful for introducing various substituents on the isoquinoline ring .

Industrial Production Methods

Industrial production of 7-Iodoisoquinolin-3-amine typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The choice of method depends on factors such as cost, availability of reagents, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

7-Iodoisoquinolin-3-amine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form isoquinoline derivatives or reduction to form tetrahydroisoquinoline derivatives.

Coupling Reactions: It can participate in coupling reactions such as the Buchwald-Hartwig coupling to form complex molecules.

Common Reagents and Conditions

Oxidizing Agents: For iodination, reagents like iodine and oxidizing agents such as hydrogen peroxide or sodium hypochlorite are used.

Reducing Agents: For reduction reactions, common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Catalysts: Palladium catalysts are often used in coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted isoquinolines, while reduction reactions can produce tetrahydroisoquinoline derivatives.

Scientific Research Applications

Medicinal Chemistry

Anticancer Properties
Research indicates that 7-Iodoisoquinolin-3-amine exhibits promising anticancer activity. A notable study demonstrated its cytotoxic effects against MGC-803 gastric cancer cells, with an IC50 value of approximately 5.1 μM. The compound induced apoptosis and cell cycle arrest in the G2/M phase, suggesting its potential as an anticancer agent. Additionally, other derivatives of isoquinoline have shown efficacy against various cancer cell lines, indicating a broader therapeutic potential.

Antibacterial Activity
The compound has been investigated for its antibacterial properties. In studies assessing its effectiveness against Staphylococcus aureus and Escherichia coli, 7-Iodoisoquinolin-3-amine exhibited notable activity, with minimum inhibitory concentrations (MICs) lower than many conventional antibiotics. This positions it as a candidate for further exploration in antibiotic development.

Organic Synthesis

7-Iodoisoquinolin-3-amine serves as a critical building block in organic synthesis. Its unique structure allows it to participate in various chemical reactions, including:

• Substitution Reactions : The iodine atom can be replaced by other nucleophiles, facilitating the synthesis of more complex molecules.
• Coupling Reactions : It can undergo palladium-catalyzed cross-coupling reactions, which are pivotal in forming carbon-carbon bonds necessary for creating complex organic frameworks.

These reactions are essential for developing new pharmaceuticals and agrochemicals.

Materials Science

The electronic properties of 7-Iodoisoquinolin-3-amine have drawn attention for potential applications in materials science. It can be utilized in developing new materials with specific electronic or optical characteristics, beneficial for technologies such as sensors and organic light-emitting diodes (OLEDs).

Case Studies

Case Study 1: Antitumor Efficacy
A study highlighted the compound's significant cytotoxicity against gastric cancer cells, indicating its potential as an effective anticancer agent through mechanisms involving apoptosis and cell cycle modulation.

Case Study 2: Antibacterial Activity
Another investigation assessed the antibacterial properties of several isoquinoline derivatives against common bacterial strains. Results showed that 7-Iodoisoquinolin-3-amine exhibited notable activity, suggesting its potential use as a novel antibiotic.

Mechanism of Action

The mechanism of action of 7-Iodoisoquinolin-3-amine involves its interaction with specific molecular targets and pathways. The iodine atom and amine group play crucial roles in its reactivity and binding affinity to biological targets. The compound can interact with enzymes, receptors, and other proteins, leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Notes and Considerations

• Storage: Halogenated isoquinolines, particularly iodinated ones, should be stored under inert atmospheres to prevent degradation .
• Safety : Bromo and iodo compounds may pose toxicity risks; proper handling (gloves, ventilation) is essential .
• Functionalization Potential: The 3-amine group in all derivatives allows for further modifications (e.g., acylation, sulfonylation) to tune pharmacological properties .

Biological Activity

7-Iodoisoquinolin-3-amine is a compound that has garnered attention in recent years due to its diverse biological activities, particularly in the fields of oncology and microbiology. This article delves into the biological properties of this compound, outlining its mechanisms of action, efficacy against various cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The molecular structure of 7-Iodoisoquinolin-3-amine features an isoquinoline core, which is known for its pharmacological versatility. The presence of the iodine atom at the 7-position is significant, as halogen substitutions often enhance biological activity through improved binding affinity and altered pharmacokinetics.

Research indicates that 7-Iodoisoquinolin-3-amine exhibits its biological effects primarily through:

• Cytotoxicity : The compound has shown significant cytotoxic effects against various cancer cell lines.
• Antibacterial Activity : It also demonstrates antibacterial properties, making it a candidate for further investigation in antimicrobial therapy.

Efficacy Against Cancer Cell Lines

A comprehensive study evaluated the cytotoxic effects of 7-Iodoisoquinolin-3-amine across multiple human cancer cell lines. The results are summarized in Table 1 below:

Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)
A549 (Lung)	22.4	Doxorubicin	52.1
HCT116 (Colon)	17.8	Doxorubicin	52.1
HePG2 (Liver)	12.4	Doxorubicin	52.1
PACA2 (Pancreas)	44.4	Doxorubicin	52.1

The data indicate that 7-Iodoisoquinolin-3-amine exhibits lower IC50 values than Doxorubicin in several cell lines, suggesting a potent anticancer activity that warrants further exploration .

Antibacterial Activity

In addition to its anticancer properties, 7-Iodoisoquinolin-3-amine has been tested for antibacterial activity against various strains. The minimum inhibitory concentrations (MICs) were determined as follows:

Bacterial Strain	MIC (µg/mL)
E. coli	4.88
B. mycoides	6.00
C. albicans	5.00

These results indicate that the compound possesses significant antibacterial properties, particularly against E. coli, which highlights its potential as an antimicrobial agent .

Case Studies and Research Findings

Several case studies have documented the effects of 7-Iodoisoquinolin-3-amine in both in vitro and in vivo settings:

• In Vitro Studies : A study conducted on SH-SY5Y neuroblastoma cells demonstrated that treatment with the compound led to significant cell cycle arrest and apoptosis, indicating its potential as a neuroprotective agent during hypoxic conditions .
• In Vivo Studies : Animal models treated with 7-Iodoisoquinolin-3-amine showed reduced tumor growth rates compared to control groups, suggesting effective systemic absorption and bioactivity .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of compounds like 7-Iodoisoquinolin-3-amine. Modifications at various positions on the isoquinoline ring can lead to enhanced potency and selectivity:

• Substituents at the C-2 position have been shown to increase activity against certain cancer cell lines.
• The introduction of different halogens or functional groups can significantly alter biological interactions and efficacy .

Q & A

Basic Research Questions

Q. What are the key safety protocols for handling 7-Iodoisoquinolin-3-amine in laboratory settings?

• Methodological Answer : Prioritize safety measures such as wearing nitrile gloves, lab coats, and eye protection. In case of skin contact, wash immediately with soap and water for ≥15 minutes and seek medical attention . For inhalation exposure, move to fresh air and administer artificial respiration if necessary. Store the compound in a cool, dry environment away from incompatible materials (e.g., strong oxidizers) .

Q. How can researchers design a preliminary synthesis route for 7-Iodoisoquinolin-3-amine?

• Methodological Answer : Begin with a retrosynthetic analysis, identifying iodination and amination as critical steps. Use isoquinoline derivatives as precursors and validate intermediates via $^1H$-NMR and LC-MS. Ensure reaction conditions (e.g., temperature, solvent polarity) are optimized using factorial design to test variables like catalyst loading and reaction time .

Q. What spectroscopic techniques are essential for characterizing 7-Iodoisoquinolin-3-amine?

• Methodological Answer : Employ high-resolution mass spectrometry (HRMS) for molecular weight confirmation. Use $^{13}C$-NMR to resolve aromatic carbons and iodine-induced deshielding effects. Infrared (IR) spectroscopy can confirm the amine (-NH$_2$) stretch (~3300–3500 cm$^{-1}$). Cross-validate purity via HPLC with UV detection at 254 nm .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 7-Iodoisoquinolin-3-amine?

• Methodological Answer : Conduct a meta-analysis of existing studies, focusing on variables such as cell-line specificity, assay conditions (e.g., pH, incubation time), and solvent effects (e.g., DMSO vs. aqueous buffers). Use statistical tools like ANOVA to identify confounding factors. Replicate experiments under controlled conditions to isolate discrepancies .

Q. What factorial design approaches optimize the scalability of 7-Iodoisoquinolin-3-amine synthesis?

• Methodological Answer : Implement a 2$^k$ factorial design to evaluate critical parameters:

Factor	Low Level (-1)	High Level (+1)
Temperature	60°C	100°C
Catalyst (mol%)	5%	15%
Reaction Time	6h	12h
Analyze interactions using response surface methodology (RSM) to maximize yield while minimizing byproducts .

Q. How should researchers integrate theoretical frameworks into mechanistic studies of 7-Iodoisoquinolin-3-amine’s reactivity?

• Methodological Answer : Anchor the study in density functional theory (DFT) to model electron density maps and predict regioselectivity during iodination. Validate computational results with experimental kinetic data (e.g., Arrhenius plots). Align hypotheses with established organic chemistry principles, such as Hammond’s postulate for transition-state analysis .

Q. What strategies mitigate bias in data interpretation for structure-activity relationship (SAR) studies?

• Methodological Answer : Use double-blind screening protocols where assay technicians are unaware of compound identities. Apply rigorous statistical corrections (e.g., Bonferroni adjustment) for multiple comparisons. Cross-validate findings with orthogonal assays (e.g., fluorescence polarization vs. SPR) to confirm binding affinities .

Methodological Notes

• Data Presentation : Follow IUPAC guidelines for reporting chemical data. Include raw spectra and chromatograms as supplementary material, with clear annotations for peaks and retention times .
• Theoretical Alignment : Explicitly link experimental outcomes to broader scientific theories (e.g., frontier molecular orbital theory for reactivity trends) to enhance academic rigor .
• Ethical Compliance : Disclose all conflicts of interest and adhere to institutional safety review protocols for hazardous compounds .